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Compound of Interest

Compound Name: Leucomycin A7

Cat. No.: B091377 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of Leucomycin A7 for researchers, scientists, and drug development

professionals.

Chemical Identity and Structure
Leucomycin A7 is a macrolide antibiotic, a member of the larger leucomycin complex

produced by the bacterium Streptomyces kitasatoensis.[1] Macrolides are characterized by a

large macrocyclic lactone ring to which one or more deoxy sugars may be attached.

The chemical structure of Leucomycin A7 is presented below:

Chemical Structure of Leucomycin A7

Table 1: Chemical Identifiers for Leucomycin A7
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Identifier Value

IUPAC Name

[(2S,3S,4R,6S)-6-[(2R,3S,4R,5R,6S)-6-

[[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-4,10-

dihydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-

oxoethyl)-1-oxacyclohexadeca-11,13-dien-6-

yl]oxy]-4-(dimethylamino)-5-hydroxy-2-

methyloxan-3-yl]oxy-4-hydroxy-2,4-

dimethyloxan-3-yl] propanoate

CAS Number 18361-47-2

Molecular Formula C₃₈H₆₃NO₁₄

Molecular Weight 757.91 g/mol

Physicochemical Properties
The physical and chemical properties of Leucomycin A7 are crucial for its formulation and

delivery. A summary of its known properties is provided in the table below. It is important to note

that some data, such as the melting point, is reported for the Leucomycin A3-A9 complex.

Table 2: Physicochemical Properties of Leucomycin A7
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Property Value Source

Appearance White to off-white powder [2]

Melting Point
128-145 °C (for Leucomycin

A3-A9 complex)
[3]

Solubility

Soluble in ethanol, methanol,

Dimethylformamide (DMF),

Dimethyl sulfoxide (DMSO).

Limited water solubility.

[2][4]

Optical Rotation
[α]D²⁵ -53° (c=1 in chloroform)

for Leucomycin A3-A9 complex
[3]

UV max (Methanol)
231 nm (E1%1cm 353) for

Leucomycin A3-A9 complex
[3]

Mechanism of Action: Inhibition of Bacterial Protein
Synthesis
As a macrolide antibiotic, Leucomycin A7 exerts its antibacterial effect by inhibiting protein

synthesis in susceptible bacteria. This is achieved by binding to the 50S subunit of the bacterial

ribosome. The binding site is located within the nascent peptide exit tunnel (NPET). By

physically obstructing the tunnel, Leucomycin A7 prevents the elongation of the polypeptide

chain, ultimately leading to the cessation of protein synthesis and inhibition of bacterial growth.

The following diagram illustrates the signaling pathway of protein synthesis and the inhibitory

action of Leucomycin A7.
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Mechanism of Action: Leucomycin A7 Inhibition of Protein Synthesis
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Caption: Inhibition of bacterial protein synthesis by Leucomycin A7.

Antimicrobial Spectrum
Leucomycin A7 is primarily effective against Gram-positive bacteria.[1] Its activity against

Gram-negative bacteria is generally weak due to the presence of an outer membrane that

hinders the antibiotic's penetration to its ribosomal target.

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC)
The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial

agent that prevents the visible growth of a microorganism after overnight incubation. A standard
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method for determining the MIC of Leucomycin A7 against a susceptible organism like

Staphylococcus aureus is the broth microdilution method.

Experimental Workflow for MIC Determination

Experimental Workflow: Broth Microdilution MIC Assay

Start
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Caption: Workflow for determining the MIC of Leucomycin A7.

Detailed Methodology:

Preparation of Leucomycin A7 Stock Solution: Prepare a stock solution of Leucomycin A7
in a suitable solvent such as DMSO at a concentration of 10 mg/mL.

Preparation of Bacterial Inoculum:
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Streak Staphylococcus aureus on a non-selective agar plate and incubate for 18-24 hours

at 37°C.

Select 3-5 morphologically similar colonies and suspend them in sterile saline or broth.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which

corresponds to approximately 1.5 x 10⁸ CFU/mL.

Dilute this suspension to achieve a final inoculum density of approximately 5 x 10⁵

CFU/mL in the test wells.

Broth Microdilution Assay:

In a 96-well microtiter plate, perform two-fold serial dilutions of the Leucomycin A7 stock

solution in Cation-Adjusted Mueller-Hinton Broth (CAMHB). The final volume in each well

should be 50 µL.

Add 50 µL of the prepared bacterial inoculum to each well, bringing the total volume to 100

µL.

Include a positive control well (broth and inoculum, no antibiotic) and a negative control

well (broth only).

Incubation and Reading:

Incubate the microtiter plate at 35-37°C for 16-20 hours in ambient air.

The MIC is determined as the lowest concentration of Leucomycin A7 at which there is

no visible growth (turbidity) of the bacteria.

Isolation and Purification of Leucomycin Complex from
Streptomyces kitasatoensis
The following is a generalized workflow for the isolation and purification of the leucomycin

complex, from which Leucomycin A7 can be further separated.

Logical Relationship for Leucomycin Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Leucomycin A7:
Chemical Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091377#leucomycin-a7-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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